Cas no 898748-39-5 (2-Bromo-6-tert-butyl-benzothiazole)

• Product Name: 2-Bromo-6-tert-butyl-benzothiazole
• CAS No: 898748-39-5
• MF: C₁₁H₁₂BrNS
• MW: 270.188680648804
• CID: 855007
• PubChem ID: 24728958
• Update Time: 2025-10-28

2-Bromo-6-tert-butyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-t-butylbenzothiazole
• 2-BroMo-6-tert-butyl-benzothiazole
• 898748-39-5
• 2-BROMO-6-(1,1-DIMETHYLETHYL)BENZOTHIAZOLE
• 2-bromo-6-tert-butyl-1,3-benzothiazole
• DTXSID901265058
• 2-Bromo-6-(tert-butyl)benzo[d]thiazole
• EN300-7402549
• 2-Bromo-6-tert-butylbenzothiazole
• G10232
• DB-251386
• 2-Bromo-6-tert-butyl-benzothiazole

• Inchi： 1S/C11H12BrNS/c1-11(2,3)7-4-5-8-9(6-7)14-10(12)13-8/h4-6H,1-3H3
• InChI Key： PRXGVHNJTZGGOO-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(C=C2S1)C(C)(C)C

Computed Properties

• Exact Mass: 268.98700
• Monoisotopic Mass: 268.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 5.1

Experimental Properties

• PSA: 41.13000
• LogP: 4.35630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Bromo-6-tert-butyl-benzothiazole

Comprehensive Guide to 2-Bromo-6-tert-butyl-benzothiazole (CAS No. 898748-39-5): Properties, Applications, and Industry Insights

2-Bromo-6-tert-butyl-benzothiazole (CAS No. 898748-39-5) is a specialized organic compound belonging to the benzothiazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a bromine substituent and a bulky tert-butyl group, this compound has garnered significant attention in research and industrial applications. Its CAS number 898748-39-5 serves as a critical identifier for regulatory and sourcing purposes, ensuring precision in scientific and commercial contexts.

The growing interest in 2-Bromo-6-tert-butyl-benzothiazole aligns with broader trends in sustainable chemistry and functional material development. Researchers frequently search for "benzothiazole derivatives applications" or "halogenated heterocycles synthesis," reflecting the demand for innovative compounds in catalysis, organic electronics, and bioactive molecule design. This compound’s bromine moiety enhances its reactivity, making it a valuable intermediate in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in drug discovery pipelines.

From a structural perspective, the tert-butyl group in 2-Bromo-6-tert-butyl-benzothiazole introduces steric hindrance, a feature exploited in asymmetric synthesis and polymer stabilization. Industries exploring "high-performance additives" or "UV stabilizers" often evaluate such derivatives for their ability to mitigate degradation in plastics and coatings. Additionally, the compound’s benzothiazole core is a recurring motif in fluorescent dyes and sensors, addressing the surge in demand for "organic luminescent materials" in optoelectronics and bioimaging.

In the pharmaceutical sector, 2-Bromo-6-tert-butyl-benzothiazole serves as a precursor for bioactive molecules targeting inflammation and microbial resistance. Queries like "benzothiazole anticancer activity" or "heterocyclic drug intermediates" highlight its relevance in medicinal chemistry. The compound’s bromine atom facilitates further functionalization, enabling the creation of libraries for high-throughput screening—a strategy central to modern drug development.

Environmental and regulatory considerations also shape the discourse around CAS No. 898748-39-5. With increasing emphasis on "green chemistry" and "sustainable synthesis," researchers are optimizing protocols to minimize waste and energy consumption during its production. The compound’s stability and low volatility align with safer handling protocols, a priority for laboratories adhering to "REACH compliance" or "occupational safety standards."

In summary, 2-Bromo-6-tert-butyl-benzothiazole (CAS No. 898748-39-5) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from advanced materials to life sciences—underscore its value in addressing contemporary challenges. As industries and academia continue to explore "functional heterocycles" and "tailored molecular design," this compound remains a cornerstone of cutting-edge research and industrial progress.